Cas no 1314906-70-1 (3-Ethyl-5-methyl-benzenemethanamine)

• Product Name: 3-Ethyl-5-methyl-benzenemethanamine
• CAS No: 1314906-70-1
• MF: C₁₀H₁₅N
• MW: 149.232802629471
• MDL: MFCD19210365
• CID: 2085092
• PubChem ID: 55291238
• Update Time: 2024-03-01

3-Ethyl-5-methyl-benzenemethanamine Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-5-methyl-benzenemethanamine
• 3-ethyl-5-methylBenzenemethanamine
• (3-Ethyl-5-methylphenyl)methanamine

• MDL： MFCD19210365
• Inchi： 1S/C10H15N/c1-3-9-4-8(2)5-10(6-9)7-11/h4-6H,3,7,11H2,1-2H3
• InChI Key： HJJBVNWOCABICU-UHFFFAOYSA-N
• SMILES： NCC1=CC(C)=CC(=C1)CC

Computed Properties

• Exact Mass: 149.120449483g/mol
• Monoisotopic Mass: 149.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines